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Compound of Interest

2-(2-Bromoethoxy)tetrahydro-2H-
pyran

Cat. No.: B108730

Compound Name:

An In-depth Technical Guide to the Physicochemical Properties of 2-(2-
Bromoethoxy)tetrahydro-2H-pyran

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and applications of 2-(2-Bromoethoxy)tetrahydro-2H-pyran. The information is
intended to support researchers, scientists, and professionals in the field of drug development
and organic synthesis.

Chemical Identity and Structure

2-(2-Bromoethoxy)tetrahydro-2H-pyran is an organic building block used in various chemical
syntheses.[1][2][3] Its chemical structure consists of a tetrahydropyran ring linked to a
bromoethoxy group.

IUPAC Name: 2-(2-bromoethoxy)oxane[4]

CAS Number: 17739-45-6[1][3][4][5][6][71[8][9]

Molecular Formula: C7H13BrOz[2][4][5][6][7][8]

Synonyms: 2-(2-BROMO-ETHOXY)-TETRAHYDRO-PYRAN, 2-BROMO-O-
TETRAHYDROPYRANYL-ETHANOL, 2-[(2-Bromoethyl)oxy]tetrahaydro-2H-pyran, 2-(2-
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Bromoethoxy)oxane[3][7]

Physicochemical Properties

A summary of the key physicochemical properties of 2-(2-Bromoethoxy)tetrahydro-2H-pyran
is presented in the table below. This data is essential for its handling, storage, and application
in experimental settings.

Property Value Source(s)
Molecular Weight 209.08 g/mol [L12141s1e1718l
Appearance CoIorIfess. to almost colorless B

clear liquid
Density 1.384 g/mL at 25 °C (1121131511611 71
Boiling Point 62-64 °C at 0.4 mmHg [1][2][3][5][6]
Refractive Index n20/D 1.482 [1112][3][6]
Flash Point 88 °C (190.4 °F) - closed cup [1][5][6]

No specific data available, but
Solubility likely soluble in organic

solvents.

N Often stabilized with ~1%
Stability KGO [1][6]
2 3

Synthesis Protocols

2-(2-Bromoethoxy)tetrahydro-2H-pyran is typically synthesized from 2-bromoethanol and
3,4-dihydro-2H-pyran.[2][10][11] Below are detailed experimental protocols for its synthesis.

Laboratory Scale Synthesis with Acid Catalyst

This protocol utilizes p-toluenesulfonic acid as a catalyst.

Experimental Protocol:
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 Dissolve 2-bromoethanol (3.8 g, 30.0 mmol) and 3,4-dihydro-2H-pyran (2.5 g, 30.0 mmol) in
dichloromethane (50 mL).[2]

e Add p-toluenesulfonic acid (380.0 mg, 2.2 mmol) in portions to the mixture.[2]
« Stir the reaction mixture at room temperature for 2 hours.[2]

e Monitor the reaction for completion.

e Once complete, concentrate the mixture.[2]

» Purify the crude product by silica gel column chromatography (petroleum ether/ethyl acetate,
50:1) to yield 2-(2-bromoethoxy)tetrahydro-2H-pyran as a colorless oil (5.6 g, 89% yield).

[2]

’ Stir at RT Concentration & Purification
3,4-Dihydro-2H-pyran for 2 hours Hﬁsnica Gel ChromatographyD—»[z-(Z-Bromoethoxy)tetrahydro-2H-pyran]

p-Toluenesulfonic acid
Dichloromethane

Click to download full resolution via product page

Laboratory Synthesis Workflow

Scale-Up Synthesis Using lon Exchange Resin

This method is suitable for larger scale production and utilizes an ion exchange resin.
Experimental Protocol:

e To a solution of 2-bromoethanol (10.00 g, 80 mmol) and 3,4-dihydro-2H-pyran (10.1 g, 120
mmol) in CH2Cl2 (400 mL), add a spatula of Amberlyst-15 ion exchange resin.[10]
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« Stir the reaction mixture for 18 hours.[10]
e Filter the mixture through Celite to remove the resin.[10]
o Concentrate the filtrate.[10]

» Purify the product by distillation (40 mm Hg, b.p.=102° C) to afford 2-(2-
bromoethoxy)tetrahydro-2H-pyran (8.49 g).[10]

A modified scale-up process has also been described, focusing on controlling the exothermic
nature of the reaction by cooling and drop-wise addition of 3,4-dihydropyran.[11]

Applications in Organic Synthesis and Drug
Development

2-(2-Bromoethoxy)tetrahydro-2H-pyran serves as a key intermediate in the synthesis of
various organic molecules. The tetrahydropyranyl (THP) group is a common protecting group
for alcohols, which can be easily removed under acidic conditions.[11]

Its primary application lies in introducing a hydroxyethyl group onto a target molecule.[11] This
functionality is valuable in the synthesis of complex molecules, including active pharmaceutical
ingredients (APIs).

Notable applications include its use in the synthesis of:

Estrogen ligands bearing carborane.[1][2][3]

4-(2-chloroethoxy)benzenesulfonyl chloride.[1][2][3]

2-hydroxyethyl derivatives of cardiolipin analogs.[1]

Furan-fused compounds, indoles, and pyrazoles.[1]

One report suggests that it has been investigated as a potential estrogen receptor modulator
for treating hormone-sensitive diseases like breast cancer.
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Role in Synthetic Chemistry

Safety and Handling

2-(2-Bromoethoxy)tetrahydro-2H-pyran is a combustible liquid and requires careful handling.

[O][12]

GHS Hazard Information:

o Pictograms:

o GHSO07: Exclamation Mark

» Signal Word: Warning[9]

e Hazard Statements:

o H227: Combustible liquid.[9][12]

o H315: Causes skin irritation.[4][5]
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o H319: Causes serious eye irritation.[4][5]

o H335: May cause respiratory irritation.[4][5]

 Precautionary Statements:

o

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[12][13]
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][13]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[12][13]

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.[13]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5][13]

Handling and Storage:

o Storage: Store in a well-ventilated place and keep cool.[13] Keep the container tightly closed
in a dry and cool place.[3][13] It is often stored under an inert gas and refrigerated (0-10°C).

[9]

e Personal Protective Equipment (PPE): Wear protective gloves, eye shields, and a suitable
respirator.[1][6][13]

 In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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